[(3S,8S,9S,10S,13R,14S,17R)-10-(Methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
[(3S,8S,9S,10S,13R,14S,17R)-10-(Methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
1108-65-2
VCID:
VC0089713
InChI:
InChI=1S/C30H50O3/c1-20(2)8-7-9-21(3)26-12-13-27-25-11-10-23-18-24(33-22(4)31)14-17-30(23,19-32-6)28(25)15-16-29(26,27)5/h10,20-21,24-28H,7-9,11-19H2,1-6H3/t21-,24+,25+,26-,27+,28+,29-,30-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)COC)C
Molecular Formula:
C30H50O3
Molecular Weight:
458.7 g/mol
[(3S,8S,9S,10S,13R,14S,17R)-10-(Methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
CAS No.: 1108-65-2
Main Products
VCID: VC0089713
Molecular Formula: C30H50O3
Molecular Weight: 458.7 g/mol
![[(3S,8S,9S,10S,13R,14S,17R)-10-(Methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate - 1108-65-2](/images/no_structure.jpg)
| CAS No. | 1108-65-2 |
|---|---|
| Product Name | [(3S,8S,9S,10S,13R,14S,17R)-10-(Methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Molecular Formula | C30H50O3 |
| Molecular Weight | 458.7 g/mol |
| IUPAC Name | [(3S,8S,9S,10S,13R,14S,17R)-10-(methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C30H50O3/c1-20(2)8-7-9-21(3)26-12-13-27-25-11-10-23-18-24(33-22(4)31)14-17-30(23,19-32-6)28(25)15-16-29(26,27)5/h10,20-21,24-28H,7-9,11-19H2,1-6H3/t21-,24+,25+,26-,27+,28+,29-,30-/m1/s1 |
| Standard InChIKey | VATTZKXEVIXTCP-WTTFBDAUSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)COC)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)COC)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)COC)C |
| Synonyms | 19-Methoxycholest-5-en-3β-ol acetate |
| PubChem Compound | 14704147 |
| Last Modified | Nov 11 2021 |
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